Cas no 1261685-05-5 ((2-Bromo-3-nitrophenyl)methanamine)

• Product Name: (2-Bromo-3-nitrophenyl)methanamine
• CAS No: 1261685-05-5
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4726949
• PubChem ID: 92134813
• Update Time: 2025-06-12

(2-Bromo-3-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-nitrophenyl)methanamine
• 2-Bromo-3-nitrobenzylamine
• FCH1370450
• OR400535
• AX8277742

• Inchi： 1S/C7H7BrN2O2/c8-7-5(4-9)2-1-3-6(7)10(11)12/h1-3H,4,9H2
• InChI Key： CCGZCZWPFBTHPQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-Bromo-3-nitrophenyl)methanamine

Introduction to (2-Bromo-3-nitrophenyl)methanamine (CAS No. 1261685-05-5)

(2-Bromo-3-nitrophenyl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1261685-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its bromo and nitro substituents on a phenyl ring coupled with a methanamine side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of (2-Bromo-3-nitrophenyl)methanamine contribute to its reactivity and utility in synthetic chemistry. The presence of both bromine and nitro groups on the aromatic ring provides multiple sites for functionalization, enabling the construction of complex molecular architectures. This makes it a versatile building block for the development of new pharmaceuticals, agrochemicals, and materials with tailored properties.

In recent years, there has been growing interest in exploring the potential applications of (2-Bromo-3-nitrophenyl)methanamine in medicinal chemistry. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases. The compound's ability to undergo selective modifications allows for the creation of derivatives with enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of (2-Bromo-3-nitrophenyl)methanamine is its utility in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes and receptors, to modulate cellular processes. The bromo and nitro groups serve as handles for further functionalization, enabling the precise tuning of inhibitor activity. This has led to several promising candidates being advanced into preclinical studies for their potential therapeutic efficacy.

Moreover, the chemical synthesis of (2-Bromo-3-nitrophenyl)methanamine has been optimized to ensure high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. These advancements have not only facilitated the production of (2-Bromo-3-nitrophenyl)methanamine but also paved the way for its widespread use in industrial applications.

The pharmacological potential of derivatives derived from (2-Bromo-3-nitrophenyl)methanamine has been further explored in several recent studies. For instance, researchers have synthesized a series of analogs and evaluated their activity against inflammatory pathways. These studies have revealed that certain derivatives exhibit significant anti-inflammatory effects, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmaceutical applications, (2-Bromo-3-nitrophenyl)methanamine has shown promise in materials science. Its unique structural features make it suitable for designing functional materials with specific electronic and optical properties. For example, it has been used as a precursor in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). These materials are integral to modern electronic devices and have applications ranging from display technology to energy-efficient lighting solutions.

The future prospects for (2-Bromo-3-nitrophenyl)methanamine are vast and multifaceted. Ongoing research continues to uncover new synthetic routes and applications for this compound. As our understanding of its chemical behavior deepens, so too does its potential to contribute to advancements in medicine, materials science, and beyond. The continued exploration of this compound is likely to yield novel insights and innovations that will shape the future of chemical research.